2-[4-(4-Hydroxyphenyl)sulfonylphenoxy]-N-[5-(methanesulfonamido)-2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]phenyl]-4,4-dimethyl-3-oxopentanamide
2-[4-(4-Hydroxyphenyl)sulfonylphenoxy]-N-[5-(methanesulfonamido)-2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]phenyl]-4,4-dimethyl-3-oxopentanamide
Brand Name:
Vulcanchem
CAS No.:
135937-20-1
VCID:
VC0160912
InChI:
InChI=1S/C40H48N2O9S2/c1-38(2,3)25-40(7,8)26-10-15-29(16-11-26)50-34-23-12-27(42-52(9,46)47)24-33(34)41-37(45)35(36(44)39(4,5)6)51-30-17-21-32(22-18-30)53(48,49)31-19-13-28(43)14-20-31/h10-24,35,42-43H,25H2,1-9H3,(H,41,45)
SMILES:
CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OC2=C(C=C(C=C2)NS(=O)(=O)C)NC(=O)C(C(=O)C(C)(C)C)OC3=CC=C(C=C3)S(=O)(=O)C4=CC=C(C=C4)O
Molecular Formula:
C40H48N2O9S2
Molecular Weight:
765 g/mol
2-[4-(4-Hydroxyphenyl)sulfonylphenoxy]-N-[5-(methanesulfonamido)-2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]phenyl]-4,4-dimethyl-3-oxopentanamide
CAS No.: 135937-20-1
Main Products
VCID: VC0160912
Molecular Formula: C40H48N2O9S2
Molecular Weight: 765 g/mol
CAS No. | 135937-20-1 |
---|---|
Product Name | 2-[4-(4-Hydroxyphenyl)sulfonylphenoxy]-N-[5-(methanesulfonamido)-2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]phenyl]-4,4-dimethyl-3-oxopentanamide |
Molecular Formula | C40H48N2O9S2 |
Molecular Weight | 765 g/mol |
IUPAC Name | 2-[4-(4-hydroxyphenyl)sulfonylphenoxy]-N-[5-(methanesulfonamido)-2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]phenyl]-4,4-dimethyl-3-oxopentanamide |
Standard InChI | InChI=1S/C40H48N2O9S2/c1-38(2,3)25-40(7,8)26-10-15-29(16-11-26)50-34-23-12-27(42-52(9,46)47)24-33(34)41-37(45)35(36(44)39(4,5)6)51-30-17-21-32(22-18-30)53(48,49)31-19-13-28(43)14-20-31/h10-24,35,42-43H,25H2,1-9H3,(H,41,45) |
Standard InChIKey | ADEHPEDTWPPVHI-UHFFFAOYSA-N |
SMILES | CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OC2=C(C=C(C=C2)NS(=O)(=O)C)NC(=O)C(C(=O)C(C)(C)C)OC3=CC=C(C=C3)S(=O)(=O)C4=CC=C(C=C4)O |
Canonical SMILES | CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OC2=C(C=C(C=C2)NS(=O)(=O)C)NC(=O)C(C(=O)C(C)(C)C)OC3=CC=C(C=C3)S(=O)(=O)C4=CC=C(C=C4)O |
Synonyms | 2-[4-[(4-hydroxyphenyl)sulfonyl]phenoxy]-4,4-dimethyl-N-[5-[(methylsulfonyl)amino]-2-[4-(1,1,3,3-tetramethylbutyl)phenoxy]phenyl]-3-oxopentanamide |
PubChem Compound | 18716640 |
Last Modified | Nov 11 2021 |
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